Cas no 887267-56-3 (2-chloro-6-fluorobenzohydrazide)

• Product Name: 2-chloro-6-fluorobenzohydrazide
• CAS No: 887267-56-3
• MF: C₇H₆ClFN₂O
• MW: 188.586743831635
• CID: 712958
• PubChem ID: 11355944
• Update Time: 2025-11-02

2-chloro-6-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-6-fluoro-, hydrazide
• 2-CHLORO-6-FLUOROBENZOHYDRA ZIDE
• 2-Chloro-6-fluorobenzoic acid hydrazide
• 2-Chloro-6-fluorobenzoic acid hydrazide (ACI)
• 2-Chloro-6-fluorobenzohydrazide
• 2-chloro-6-fluorobenzohydrazide

• MDL： MFCD08061568
• Inchi： 1S/C7H6ClFN2O/c8-4-2-1-3-5(9)6(4)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key： YHTPNSHKWKSATG-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC=CC=1F)NN

Computed Properties

• Exact Mass: 188.01500
• Monoisotopic Mass: 188.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.17380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-6-fluorobenzohydrazide

Comprehensive Overview of 2-Chloro-6-fluorobenzohydrazide (CAS No. 887267-56-3): Properties, Applications, and Industry Insights

2-Chloro-6-fluorobenzohydrazide (CAS No. 887267-56-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of benzohydrazide, this compound features a chloro-fluorobenzene backbone, which enhances its reactivity and selectivity in synthetic pathways. Researchers are increasingly exploring its potential as a key intermediate in the development of novel small-molecule drugs and crop protection agents, aligning with the growing demand for precision chemistry in life sciences.

The compound’s dual-functional group (chloro and fluoro substituents) enables diverse applications in cross-coupling reactions, a hot topic in modern organic synthesis. With the rise of green chemistry trends, scientists are investigating how 2-chloro-6-fluorobenzohydrazide can be utilized in catalyzed reactions to reduce waste and improve atom economy. Recent publications highlight its role in constructing heterocyclic scaffolds, addressing frequent search queries like “efficient synthesis of fluorinated heterocycles” or “chloro-fluoro benzohydrazide applications.”

From a commercial perspective, CAS 887267-56-3 is categorized as a high-value fine chemical, with suppliers emphasizing its >98% purity for research-grade use. Analytical data, including HPLC chromatograms and NMR spectra, are often requested by buyers—a reflection of the industry’s focus on quality control in synthetic intermediates. The compound’s stability under ambient conditions makes it a practical choice for laboratories exploring structure-activity relationships (SAR) in drug discovery pipelines.

Emerging studies suggest potential applications of 2-chloro-6-fluorobenzohydrazide in material science, particularly in designing fluorinated polymers with enhanced thermal resistance. This intersects with popular searches about “fluorine-containing advanced materials,” demonstrating the compound’s versatility beyond traditional chemistry domains. Regulatory databases confirm its compliance with major REACH and FDA guidelines for research use, though industrial-scale applications require further toxicological profiling.

Innovative microwave-assisted synthesis methods for 887267-56-3 have recently been patented, addressing the demand for time-efficient synthetic protocols—a frequently searched topic in academic forums. The compound’s crystallographic data (available in Cambridge Structural Database) aids computational chemists working on molecular docking simulations, another trending area in AI-driven drug discovery.

As sustainability becomes paramount, 2-chloro-6-fluorobenzohydrazide is being evaluated in flow chemistry systems to minimize solvent use. This aligns with Google Trends data showing increased searches for “continuous flow synthesis of fluorinated compounds.” Manufacturers now offer custom synthesis services for this compound, catering to the growing need for tailor-made intermediates in niche research projects.